50-81-7

Ascorbic acid

In Stock

• CAS RN:
• 50-81-7

• Formula:
• C6H8O6

• InChI:
• InChI=1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2-,5+/m0/s1

• InChIKey:
• CIWBSHSKHKDKBQ-JLAZNSOCSA-N

• Antioxidant. Protects against ROS and DNA strand breaks. Shows a range of biological activities. Orally active. Active in vivo and in vitro.
  L-Ascorbic acid is a naturally occurring electron donor and therefore serves as a reducing agent. It is synthesized from glucose in the liver of most mammalian species, excluding humans, non-human primates, or guinea pigs who must obtain it through dietary consumption. In humans, L-Ascorbic acid acts as an electron donor for eight different enzymes, including those related to collagen hydroxylation, carnitine synthesis (which aids in the generation of adenosine triphosphate), norepinephrine synthesis, tyrosine metabolism, and amidating peptides. L-Ascorbic acid demonstrates antioxidant activity that may be of some benefit for reducing the risk of developing chronic diseases such as cancer, cardiovascular disease, and cataracts.
  Phy...

2,4-Dichloro-N-[(E)-(2,3,4-trihydroxyphenyl)methylideneamino]benzamide

• CAS RN:
• 5650-81-7

• Formula:
• C14H10Cl2N2O4

• InChI:
• InChI=1S/C14H10Cl2N2O4/c15-8-2-3-9(10(16)5-8)14(22)18-17-6-7-1-4-11(19)13(21)12(7)20/h1-6,19-21H,(H,18,22)/b17-6+

• InChIKey:
• RVKXOSUKVOSSRW-UBKPWBPPSA-N

• 2,4-Dichloro-N-[(E)-(2,3,4-trihydroxyphenyl)methylideneamino]benzamide is a useful research compound. Its molecular formula is C14H10Cl2N2O4 and its molecular weight is 341.1. The purity is usually 95%.

Sodium 4,5-dichloro-2-((2-hydroxy-1-naphthyl)azo)benzenesulphonate

• CAS RN:
• 5850-81-7

• Formula:
• C16H9Cl2N2NaO4S

• InChI:
• InChI=1S/C16H10Cl2N2O4S.Na/c17-11-7-13(15(8-12(11)18)25(22,23)24)19-20-16-10-4-2-1-3-9(10)5-6-14(16)21;/h1-8,21H,(H,22,23,24);/q;+1/p-1

• InChIKey:
• MIGUTGWZHPZBNM-UHFFFAOYSA-M

• Sodium 4,5-dichloro-2-((2-hydroxy-1-naphthyl)azo)benzenesulphonate is a useful research compound. Its molecular formula is C16H9Cl2N2NaO4S and its molecular weight is 419.2 g/mol. The purity is usually 95%.

Spiro[4.4]nonan-1-ol

In Stock

• CAS RN:
• 13350-81-7

• Formula:
• C9H16O

• InChI:
• InChI=1S/C9H16O/c10-8-4-3-7-9(8)5-1-2-6-9/h8,10H,1-7H2

• InChIKey:
• HQZIAZCARGNEME-UHFFFAOYSA-N

• Spiro[4.4]nonan-1-ol is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.

2,6-Dimethyldecane

In Stock

• CAS RN:
• 13150-81-7

• Formula:
• C12H26

• InChI:
• InChI=1S/C12H26/c1-5-6-9-12(4)10-7-8-11(2)3/h11-12H,5-10H2,1-4H3

• InChIKey:
• DHJGXZWEQBKLNV-UHFFFAOYSA-N

• 2,6-Dimethyldecane is a useful research compound. Its molecular formula is C12H26 and its molecular weight is 170.33 g/mol. The purity is usually 95%.

dTDP-L-mycarose

• CAS RN:
• 39950-81-7

• Formula:
• C17H28N2O14P2

• InChI:
• InChI=1S/C17H28N2O14P2/c1-8-6-19(16(23)18-15(8)22)12-4-10(20)11(31-12)7-29-34(25,26)33-35(27,28)32-13-5-17(3,24)14(21)9(2)30-13/h6,9-14,20-21,24H,4-5,7H2,1-3H3,(H,25,26)(H,27,28)(H,18,22,23)/t9-,10-,11+,12+,13?,14-,17+/m0/s1

• InChIKey:
• WILFWCJMOXHLEQ-SQHZWGCWSA-N

• DTDP-L-mycarose is a dTDP-sugar.

1-Methyl-1H-imidazole-2-carbaldehyde

In Stock

• CAS RN:
• 13750-81-7

• Formula:
• C5H6N2O

• InChI:
• InChI=1S/C5H6N2O/c1-7-3-2-6-5(7)4-8/h2-4H,1H3

• InChIKey:
• UEBFLTZXUXZPJO-UHFFFAOYSA-N

• 1-Methyl-2-imidazolecarboxaldehyde is a heterocyclic building block. It affords tripodal ligands on condensation reaction with tris-(2-aminoethyl)amine (tren). These tripodal ligands react with iron(III) salts in the presence of air to afford iron(II) complexes. Its vibrational spectral studies have been reported.
  
  

Ethyl 3-(4-chlorophenyl)-4-oxo-5-(2-phenylbutanamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-81-7

• Formula:
• C25H22ClN3O4S

• InChI:
• InChI=1S/C25H22ClN3O4S/c1-3-18(15-8-6-5-7-9-15)22(30)27-23-20-19(14-34-23)21(25(32)33-4-2)28-29(24(20)31)17-12-10-16(26)11-13-17/h5-14,18H,3-4H2,1-2H3,(H,27,30)

• InChIKey:
• IGRNIMOGYJDPLX-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-4-oxo-5-(2-phenylbutanamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H22ClN3O4S and its molecular weight is 495.98. The purity is usually 95%.

1-(4-Isopropoxyphenyl)-7-methyl-2-(3-morpholinopropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

In Stock

• CAS RN:
• 893350-81-7

• Formula:
• C28H32N2O5

• InChI:
• InChI=1S/C28H32N2O5/c1-18(2)34-21-8-6-20(7-9-21)25-24-26(31)22-17-19(3)5-10-23(22)35-27(24)28(32)30(25)12-4-11-29-13-15-33-16-14-29/h5-10,17-18,25H,4,11-16H2,1-3H3

• InChIKey:
• XBGKEYAZHWBIEF-UHFFFAOYSA-N

• 1-(4-Isopropoxyphenyl)-7-methyl-2-(3-morpholinopropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C28H32N2O5 and its molecular weight is 476.573. The purity is usually 95%.

5-cyclohexyl-4-ethyl-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 482650-81-7

• Formula:
• C10H17N3S

• InChI:
• InChI=1S/C10H17N3S/c1-2-13-9(11-12-10(13)14)8-6-4-3-5-7-8/h8H,2-7H2,1H3,(H,12,14)

• InChIKey:
• RKGIOAVPPNZOQR-UHFFFAOYSA-N

• 5-cyclohexyl-4-ethyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C10H17N3S and its molecular weight is 211.33 g/mol. The purity is usually 95%.

(1-Benzyl-2-methylpyrrolidin-2-yl)methanamine

In Stock

• CAS RN:
• 1205750-81-7

• Formula:
• C13H20N2

• InChI:
• InChI=1S/C13H20N2/c1-13(11-14)8-5-9-15(13)10-12-6-3-2-4-7-12/h2-4,6-7H,5,8-11,14H2,1H3

• InChIKey:
• CXOCJFUGPZTFSC-UHFFFAOYSA-N

• (1-Benzyl-2-methylpyrrolidin-2-yl)methanamine is a useful research compound. Its molecular formula is C13H20N2 and its molecular weight is 204.317. The purity is usually 95%.

Benzo[d]thiazol-2-yl(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1705550-81-7

• Formula:
• C20H20N2O4S2

• InChI:
• InChI=1S/C20H20N2O4S2/c1-26-14-6-8-15(9-7-14)28(24,25)16-10-12-22(13-11-16)20(23)19-21-17-4-2-3-5-18(17)27-19/h2-9,16H,10-13H2,1H3

• InChIKey:
• WVADBCWDYWRUIN-UHFFFAOYSA-N

• Benzo[d]thiazol-2-yl(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H20N2O4S2 and its molecular weight is 416.51. The purity is usually 95%.

6-Bromospiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-carboxylic acid

In Stock

• CAS RN:
• 1784950-81-7

• Formula:
• C13H13BrO2

• InChI:
• InChI=1S/C13H13BrO2/c14-9-4-3-8-2-1-5-13(10(8)6-9)7-11(13)12(15)16/h3-4,6,11H,1-2,5,7H2,(H,15,16)

• InChIKey:
• AGOSLVFYJGUROH-UHFFFAOYSA-N

• 6-Bromospiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-carboxylic acid is a useful research compound. Its molecular formula is C13H13BrO2 and its molecular weight is 281.149. The purity is usually 95%.

[4-[(3-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-pyridin-2-ylmethanone

Usually In Stock

• CAS RN:
• 2379950-81-7

• Formula:
• C18H21N3O2

• InChI:
• InChI=1S/C18H21N3O2/c1-14-5-4-10-20-17(14)23-13-15-7-11-21(12-8-15)18(22)16-6-2-3-9-19-16/h2-6,9-10,15H,7-8,11-13H2,1H3

• InChIKey:
• QFHLXABICBITMN-UHFFFAOYSA-N

• [4-[(3-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-pyridin-2-ylmethanone is a useful research compound. Its molecular formula is C18H21N3O2 and its molecular weight is 311.385. The purity is usually 95%.

2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine

In Stock

• CAS RN:
• 2549050-81-7

• Formula:
• C12H15N5

• InChI:
• InChI=1S/C12H15N5/c1-10-5-15-17(6-10)9-11-7-16(8-11)12-13-3-2-4-14-12/h2-6,11H,7-9H2,1H3

• InChIKey:
• SFBKOMIZDWSHOM-UHFFFAOYSA-N

• 2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine is a useful research compound. Its molecular formula is C12H15N5 and its molecular weight is 229.28 g/mol. The purity is usually 95%.